3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride

• IUPAC Name: 3-azabicyclo[3.1.0]hexane-1-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H9NO2.ClH/c8-5(9)6-1-4(6)2-7-3-6;/h4,7H,1-3H2,(H,8,9);1H
• InChI Key: IQNGIDOFRBBFGV-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(CNC2)C(=O)O.Cl
• Molecular Formula: C6H10ClNO2
• Molecular Weight: 163.60 g/mol
• CAS RN: 1181458-33-2

Description

3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride is a chemical compound with the CAS Number: 1181458-33-2. It has a molecular weight of 163.6 and its IUPAC name is 3-azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride.

Synthesis Analysis

The synthesis of 3-Azabicyclo[3.1.0]hexane derivatives has been achieved through a palladium-catalyzed cyclopropanation of internal alkenes with N-tosylhydrazones. This gram-scale cyclopropanation reaction provides a wide spectrum of 3-azabicyclo[3.1.0]hexane derivatives in high yields and diastereoselectivities.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H9NO2.ClH/c8-5(9)6-1-4(6)2-7-3-6;/h4,7H,1-3H2,(H,8,9);1H. This code provides a unique representation of the molecule’s structure.

Chemical Reactions Analysis

While specific chemical reactions involving 3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride are not mentioned in the search results, the compound’s synthesis involves a cyclopropanation reaction.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It should be stored in a refrigerator.

Scientific Research Applications

Organic Synthesis and Catalysis

3-ABH serves as a versatile building block in organic synthesis. Its strained bicyclic structure allows for interesting transformations:

• Cyclopropanation Reactions : Palladium-catalyzed cyclopropanation of maleimides using 3-ABH derivatives provides access to a diverse range of cyclopropane-containing compounds. .

Photochemistry and Reactive Intermediates

3-ABH derivatives have been employed in photochemical reactions:

• Photochemical Decomposition : A practical synthesis of CHF2-substituted 3-ABH compounds involves photochemical decomposition of CHF2-substituted pyrazolines. .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H315, H319, H335, indicating that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Mechanism of Action

Target of Action

3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride is a heterocyclic system often present in molecules capable of acting on various biological targets . It is actively used in drug design . The specific targets of this compound can vary depending on the derivative and its intended use.

Mode of Action

The mode of action of 3-Azabicyclo[31It is known that the compound interacts with its targets to exert its effects . The exact nature of these interactions would depend on the specific derivative and target.

Biochemical Pathways

The biochemical pathways affected by 3-Azabicyclo[31It is known that the compound is often present in various natural and synthetic biologically active compounds , suggesting that it may be involved in a variety of biochemical pathways.

Pharmacokinetics

The pharmacokinetics of 3-Azabicyclo[31It is known that the compound is a solid at room temperature , which could influence its bioavailability.

Result of Action

The molecular and cellular effects of 3-Azabicyclo[3.1.0]hexane-1-carboxylic acid hydrochloride’s action would depend on the specific derivative and target. For example, some derivatives are efficient reuptake inhibitors of serotonin, noradrenaline, and dopamine . Others exhibit high cytotoxicity and are promising antitumor agents .

Action Environment

The action environment of 3-Azabicyclo[31It is known that the compound is stable at room temperature , suggesting that it may be relatively stable under a variety of environmental conditions.